Cas no 61135-98-6 (9-Me ether-3,6a,7,9-Tetrahydroxypterocarpan)

• Product Name: 9-Me ether-3,6a,7,9-Tetrahydroxypterocarpan
• CAS No: 61135-98-6
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2035113
• PubChem ID: 44257488
• Update Time: 2025-04-21

9-Me ether-3,6a,7,9-Tetrahydroxypterocarpan Chemical and Physical Properties

Names and Identifiers

• 9-Me ether-3,6a,7,9-Tetrahydroxypterocarpan
• 3,6a,7-Trihydroxy-9-methoxypterocarpan
• 6a,7-Dihydroxymedicarpin
• 61135-98-6
• LMPK12070134
• 9-methoxy-6,11a-dihydro-(1)benzofuro(3,2-c)chromene-3,6a,7-triol
• 9-methoxy-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a,7-triol

• Inchi： 1S/C16H14O6/c1-20-9-5-11(18)14-13(6-9)22-15-10-3-2-8(17)4-12(10)21-7-16(14,15)19/h2-6,15,17-19H,7H2,1H3
• InChI Key： ABLLSLSHQGLOPV-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C2=C(OC3C2(O)COC2C3=CC=C(C=2)O)C=1

Computed Properties

• Exact Mass: 302.07903816Da
• Monoisotopic Mass: 302.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.45
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans